(3R,7S)-11-Methoxy-6,8,16,20-tetraoxapentacyclo[10.8.0.02,9.03,7.013,18]icosa-1,4,9,11,13(18)-pentaene-17,19-dione

• CAS No.: 1165-39-5
• Product Name: (3R,7S)-11-Methoxy-6,8,16,20-tetraoxapentacyclo[10.8.0.02,9.03,7.013,18]icosa-1,4,9,11,13(18)-pentaene-17,19-dione
• Molecular Formula: C17H12O7
• Molecular Weight: 328.27 g/mol
• IUPAC Name: (3R,7S)-11-methoxy-6,8,16,20-tetraoxapentacyclo[10.8.0.02,9.03,7.013,18]icosa-1,4,9,11,13(18)-pentaene-17,19-dione
• Standard InChI: InChI=1S/C17H12O7/c1-20-9-6-10-12(8-3-5-22-17(8)23-10)14-11(9)7-2-4-21-15(18)13(7)16(19)24-14/h3,5-6,8,17H,2,4H2,1H3/t8-,17+/m1/s1
• Standard InChIKey: XWIYFDMXXLINPU-RBHXEPJQSA-N
• Isomeric SMILES: COC1=C2C3=C(C(=O)OCC3)C(=O)OC2=C4[C@H]5C=CO[C@H]5OC4=C1
• SMILES: COC1=C2C3=C(C(=O)OCC3)C(=O)OC2=C4C5C=COC5OC4=C1
• Canonical SMILES: COC1=C2C3=C(C(=O)OCC3)C(=O)OC2=C4C5C=COC5OC4=C1
• Colorform: Crystals ... exhibits green fluorescence
• Melting Point: 245 °C
• Description: Aflatoxin G1 is a member of coumarins.
• Shelf Life: Aflatoxins B1, B2, G1, & G2 in water or chloroform solutions or in solid films were decomposed by UV irridiation.
• Solubility: In water, 477 mg/L at 25 °C (est)
• Synonyms: (7aR,10aS)-3,4,7a,10a-Tetrahydro-5-methoxy-1H,12H-furo[3',2':4,5]furo[2,3-h]pyrano[3,4-c][1]benzopyran-1,12-dione
• Vapor Pressure: 5.86X10-11 mm Hg at 25 °C (est)
• Reference: Cifford, R., et al., Nature, 209, 312 (1966); Wogan, et al., Food Cosmet. Toxicol., 12, 681 (1974); Sinz, M.W., et al., J. Toxicol. Toxin Rev., 10, 87 (1991); Shantha, T., et al., Nat. Toxins, 7, 175 (1999)
• PubChem Compound: 15939117
• Last Modified: Nov 11 2021